Cas no 2137733-62-9 (Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate)

• Product Name: Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate
• CAS No: 2137733-62-9
• MF: C₈H₇NaO₅S
• MW: 238.192952394485
• CID: 5765973
• PubChem ID: 165450315
• Update Time: 2025-06-08

Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722744
• 2137733-62-9
• sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate
• Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate

• Inchi： 1S/C8H8O5S.Na/c1-13-8(10)6-4-5(14(11)12)2-3-7(6)9;/h2-4,9H,1H3,(H,11,12);/q;+1/p-1
• InChI Key： WFSYYWCDCYYUOZ-UHFFFAOYSA-M
• SMILES： S(C1=CC=C(C(C(=O)OC)=C1)O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 237.99118878g/mol
• Monoisotopic Mass: 237.99118878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate

Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137733-62-9)

Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137733-62-9) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique molecular structure, which includes a hydroxy group, a methoxycarbonyl group, and a sulfinate moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate is C₉H₉NaO₅S, and it has a molecular weight of approximately 256.22 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials such as 4-hydroxy-3-methoxycarbonylbenzenesulfinic acid. The synthesis process involves the conversion of the acid to its sodium salt, which is then purified and characterized using various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

In the context of pharmaceutical research, Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential for further development into therapeutic agents.

Beyond its pharmaceutical applications, Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate has also found use in the field of materials science. Researchers have investigated its role as a building block for the synthesis of functional polymers and coatings. The presence of the sulfinate group provides unique reactivity that can be harnessed to create materials with tailored properties, such as improved thermal stability and enhanced mechanical strength.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate have shown that it exhibits low toxicity to aquatic organisms and degrades readily under environmental conditions. This makes it a more environmentally friendly option compared to some traditional chemicals used in similar applications.

In conclusion, Sodium 4-hydroxy-3-(methoxycarbonyl)benzene-1-sulfinate (CAS No. 2137733-62-9) is a versatile compound with a wide range of potential applications in pharmaceuticals, materials science, and other areas. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses and benefits, this compound is likely to play an increasingly important role in various scientific and industrial fields.